molecular formula C22H29N5O6S B2774979 Ethyl 4-[4-[(5-cyclohexyl-1,3,4-oxadiazol-2-yl)carbamoyl]phenyl]sulfonylpiperazine-1-carboxylate CAS No. 921139-57-3

Ethyl 4-[4-[(5-cyclohexyl-1,3,4-oxadiazol-2-yl)carbamoyl]phenyl]sulfonylpiperazine-1-carboxylate

Cat. No. B2774979
CAS RN: 921139-57-3
M. Wt: 491.56
InChI Key: FUANHFLODJSPKQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a complex organic molecule that contains several functional groups, including a cyclohexyl group, an oxadiazole ring, a carbamoyl group, a phenyl group, a sulfonyl group, and a piperazine ring . Oxadiazoles are five-membered heterocyclic molecules possessing two carbon, two nitrogen, and one oxygen atom . They have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications .


Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of several functional groups. The oxadiazole ring, a five-membered heterocyclic ring system, consists of two nitrogen atoms, one oxygen atom, and two carbon atoms . The positions of the substituents in the oxadiazole ring can cause differences in their properties due to variation in the electronic environment .

Scientific Research Applications

Synthesis and Biological Evaluation

  • Antibacterial and Antifungal Activities : A series of novel carbazole derivatives were synthesized and evaluated for their antibacterial and antifungal activities. Some compounds exhibited significant activity, indicating the potential of similar structured compounds for developing new antimicrobial agents (Sharma et al., 2014).

  • Antimicrobial Assessment : Novel heterocyclic compounds containing a sulfonamido moiety were synthesized and showed high antibacterial activities, suggesting the utility of such structures in antimicrobial drug development (Azab et al., 2013).

  • Anticancer Potential : Microwave-assisted synthesis of hybrid molecules containing penicillanic acid or cephalosporanic acid moieties was conducted, with some compounds showing antimicrobial and anticancer activities. This underscores the potential of complex molecules for therapeutic applications (Başoğlu et al., 2013).

Chemical Synthesis and Characterization

  • Novel Sulfonamide Hybrids : Synthesis of novel sulfonamide derivatives bearing carbamate/acyl-thiourea scaffolds showed antimicrobial activity. These findings highlight the chemical versatility of sulfonamides for biomedical applications (Hussein, 2018).

  • Synthetic Methodologies : Research on alternative synthetic routes for complex molecules, avoiding hazardous reagents like methyl isocyanate, provides safer and more efficient production methods for pharmaceutical compounds, which could be applicable to the synthesis of compounds similar to Ethyl 4-[4-[(5-cyclohexyl-1,3,4-oxadiazol-2-yl)carbamoyl]phenyl]sulfonylpiperazine-1-carboxylate (Wang et al., 1994).

properties

IUPAC Name

ethyl 4-[4-[(5-cyclohexyl-1,3,4-oxadiazol-2-yl)carbamoyl]phenyl]sulfonylpiperazine-1-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H29N5O6S/c1-2-32-22(29)26-12-14-27(15-13-26)34(30,31)18-10-8-16(9-11-18)19(28)23-21-25-24-20(33-21)17-6-4-3-5-7-17/h8-11,17H,2-7,12-15H2,1H3,(H,23,25,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FUANHFLODJSPKQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)N1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NN=C(O3)C4CCCCC4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H29N5O6S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

491.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.